tert-butyl 5-oxa-8-azaspiro[3.5]nonane-8-carboxylate

• CAS RN: 2624134-91-2
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.3

Description

Tert-butyl 5-oxa-8-azaspiro[3.5]nonane-8-carboxylate (TBOA) is an organic compound with a unique structure that has been extensively studied in recent years. It is a cyclic amide derivative of tert-butyl alcohol, and has been found to exhibit a wide variety of interesting properties, including the ability to act as a catalyst in organic synthesis, as well as being a potential drug candidate.

Scientific Research Applications

Tert-butyl 5-oxa-8-azaspiro[3.5]nonane-8-carboxylate has been studied extensively in recent years due to its unique structure and potential applications. It has been found to be a useful catalyst in organic synthesis, as well as being a potential drug candidate. It has also been studied as a potential antioxidant and anti-inflammatory agent, and has been found to have a variety of other pharmacological activities, including anti-cancer and anti-viral effects.

Mechanism of Action

The exact mechanism of action of tert-butyl 5-oxa-8-azaspiro[3.5]nonane-8-carboxylate is not yet fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and preventing oxidative damage. It is also thought to act as an anti-inflammatory agent by inhibiting the release of pro-inflammatory cytokines. Additionally, it has been found to inhibit the activity of certain enzymes involved in the metabolism of drugs, suggesting that it may also have an effect on drug metabolism.
Biochemical and Physiological Effects
tert-butyl 5-oxa-8-azaspiro[3.5]nonane-8-carboxylate has been found to have a variety of biochemical and physiological effects. In animal models, it has been found to reduce inflammation and oxidative stress, as well as having anti-cancer and anti-viral effects. Additionally, it has been found to have an effect on drug metabolism, suggesting it may be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

Tert-butyl 5-oxa-8-azaspiro[3.5]nonane-8-carboxylate has a number of advantages and limitations when used in laboratory experiments. On the plus side, it is relatively easy to synthesize, and has been found to have a variety of pharmacological activities. On the other hand, it is not yet fully understood how it works, and there is still much to be learned about its mechanism of action and potential side effects.

Future Directions

There are a number of potential future directions for the study of tert-butyl 5-oxa-8-azaspiro[3.5]nonane-8-carboxylate. These include further investigation into its mechanism of action and potential side effects, as well as exploring its potential applications as a drug candidate. Additionally, further research could be done into its potential as an antioxidant and anti-inflammatory agent, as well as its ability to affect drug metabolism. Finally, further studies could be conducted to explore its potential as a catalyst in organic synthesis.

Synthesis Methods

Tert-butyl 5-oxa-8-azaspiro[3.5]nonane-8-carboxylate can be synthesized in a number of ways. One of the most common methods is the reaction of tert-butyl alcohol with acrylonitrile in the presence of a base such as sodium hydroxide. This results in the formation of the cyclic amide derivative, which can then be further reacted with an acid such as hydrochloric acid to form the desired product. Other methods of synthesis have also been developed, such as the reaction of tert-butyl alcohol with ethyl acrylate in the presence of a base such as sodium hydroxide.